Cas no 2158-10-3 (N-OCTYLUREA)

• Product Name: N-OCTYLUREA
• CAS No: 2158-10-3
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 911902
• PubChem ID: 200490
• Update Time: 2025-07-31

N-OCTYLUREA Chemical and Physical Properties

Names and Identifiers

• N-OCTYLUREA
• AC1L44GY
• AI3-61312
• BRN 1759386
• CTK4E7188
• N-(n-octyl)urea
• Urea, octyl-
• DTXSID30175932
• SCHEMBL81152
• SCHEMBL24063821
• n-octyl urea
• Octylurea
• 4-04-00-00758 (Beilstein Handbook Reference)
• 2158-10-3
• AKOS006273230
• F76770
• 1-OCTYLUREA

• Inchi： 1S/C9H20N2O/c1-2-3-4-5-6-7-8-11-9(10)12/h2-8H2,1H3,(H3,10,11,12)
• InChI Key： UBBIDOUCHSVOFY-UHFFFAOYSA-N
• SMILES： O=C(N)NCCCCCCCC

Computed Properties

• Exact Mass: 172.1577
• Monoisotopic Mass: 172.157563
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: 2.4

Experimental Properties

• Density: 0.922
• Boiling Point: 258°C at 760 mmHg
• Flash Point: 109.8°C
• Refractive Index: 1.457
• PSA: 55.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas